Cas no 1326845-99-1 (3-[(3-chlorophenyl)sulfonyl]-6,7-difluoro-1-(3-fluorobenzyl)quinolin-4(1H)-one)

• Product Name: 3-[(3-chlorophenyl)sulfonyl]-6,7-difluoro-1-(3-fluorobenzyl)quinolin-4(1H)-one
• CAS No: 1326845-99-1
• MF: C₂₂H₁₃ClF₃NO₃S
• MW: 463.856734037399
• CID: 5168615
• Update Time: 2023-08-24

3-[(3-chlorophenyl)sulfonyl]-6,7-difluoro-1-(3-fluorobenzyl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3-chlorophenyl)sulfonyl]-6,7-difluoro-1-(3-fluorobenzyl)quinolin-4(1H)-one
• 3-(3-chlorobenzenesulfonyl)-6,7-difluoro-1-[(3-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one
• 3-(3-chlorophenyl)sulfonyl-6,7-difluoro-1-[(3-fluorophenyl)methyl]quinolin-4-one
• 3-((3-Chlorophenyl)sulfonyl)-6,7-difluoro-1-(3-fluorobenzyl)quinolin-4(1H)-one
• STL133388

• Inchi： 1S/C22H13ClF3NO3S/c23-14-4-2-6-16(8-14)31(29,30)21-12-27(11-13-3-1-5-15(24)7-13)20-10-19(26)18(25)9-17(20)22(21)28/h1-10,12H,11H2
• InChI Key： JNHFPSMSCSNSRC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(C1C(C2C=C(C(=CC=2N(C=1)CC1C=CC=C(C=1)F)F)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 817
• XLogP3: 5.1
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines